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Abstract
Tetradecanal, a C14 fatty aldehyde, is a crucial molecule in various biological processes, most

notably as a substrate for bacterial luciferase in bioluminescence. Its biosynthesis is intrinsically

linked to fatty acid metabolism, primarily involving the reduction of myristic acid or its activated

coenzyme A derivative. This technical guide provides a comprehensive overview of the core

biosynthesis pathways of Tetradecanal, detailing the enzymatic reactions, relevant quantitative

data, and experimental protocols for its study. The guide is intended to serve as a valuable

resource for researchers in microbiology, biochemistry, and drug development who are

interested in understanding, quantifying, and manipulating the production of this important

biomolecule.

Core Biosynthesis Pathway of Tetradecanal
The primary route for Tetradecanal biosynthesis involves the reduction of tetradecanoyl-CoA,

the activated form of myristic acid. This conversion is catalyzed by a class of enzymes known

as fatty acyl-CoA reductases (FARs). The pathway can be summarized in two main steps:

Activation of Myristic Acid: Myristic acid, a common 14-carbon saturated fatty acid, is first

activated to tetradecanoyl-CoA by a fatty acyl-CoA synthetase (FACS). This reaction requires

ATP and coenzyme A (CoA).
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Reduction of Tetradecanoyl-CoA: The activated fatty acid, tetradecanoyl-CoA, is then

reduced to Tetradecanal by a fatty acyl-CoA reductase (FAR). This reaction is typically

NADPH-dependent.[1][2]

The overall reaction can be depicted as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b130844#biosynthesis-pathways-of-tetradecanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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